Cas no 1156896-19-3 (3-(5-bromothiophen-2-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(5-bromothiophen-2-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine
• CAS No: 1156896-19-3
• MF: C₁₀H₁₂BrN₃S
• MW: 286.191379547119
• CID: 5956315
• PubChem ID: 43670741
• Update Time: 2025-10-30

3-(5-bromothiophen-2-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromothiophen-2-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine
• EN300-1147599
• 1156896-19-3

• Inchi： 1S/C10H12BrN3S/c1-3-6-9(13-14(2)10(6)12)7-4-5-8(11)15-7/h4-5H,3,12H2,1-2H3
• InChI Key： GPTFHUDEDSZXBZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C(CC)=C(N)N(C)N=2)S1

Computed Properties

• Exact Mass: 284.99353g/mol
• Monoisotopic Mass: 284.99353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 3-(5-bromothiophen-2-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine

Introduction to 3-(5-bromothiophen-2-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine (CAS No. 1156896-19-3)

3-(5-bromothiophen-2-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine, identified by its Chemical Abstracts Service (CAS) number 1156896-19-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, which is renowned for its broad spectrum of biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a 5-bromothiophen-2-yl substituent and an ethyl group at the 4-position, contribute to its unique chemical properties and potential pharmacological effects.

The pyrazole core is a five-membered aromatic ring containing two nitrogen atoms, making it a versatile scaffold for medicinal chemistry. Pyrazole derivatives have been extensively studied due to their ability to modulate various biological pathways, including enzyme inhibition, receptor binding, and anti-inflammatory responses. The introduction of halogenated aromatic rings, such as the 5-bromothiophenyl moiety in this compound, further enhances its reactivity and potential interactions with biological targets. This structural motif is commonly employed in drug design to improve metabolic stability and binding affinity.

The ethyl group at the 4-position of the pyrazole ring introduces additional steric and electronic effects that can influence the compound's pharmacokinetic profile. Ethyl-substituted pyrazoles have been reported to exhibit enhanced solubility and bioavailability, which are critical factors in drug development. Moreover, the presence of an amine group at the 5-position provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-(5-bromothiophen-2-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine and its potential biological targets. Studies suggest that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for therapeutic applications. For instance, preliminary computational studies have indicated that the 5-bromothiophenyl moiety could engage in π-stacking interactions with aromatic residues in protein targets, while the ethyl and amine groups could form hydrogen bonds or participate in hydrophobic interactions.

In addition to its potential as a lead compound for drug discovery, 3-(5-bromothiophen-2-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine has been explored in synthetic chemistry as a building block for more complex molecules. The bromine atom at the 5-position of the thiophene ring allows for further derivatization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions enable the introduction of diverse aryl or heteroaryl groups, expanding the chemical space available for medicinal chemists.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. Pyrazole derivatives, in particular, have been successfully incorporated into numerous FDA-approved drugs due to their favorable pharmacological properties. For example, drugs like raloxifene (used for osteoporosis treatment) and dabrafenib (a kinase inhibitor for melanoma) contain pyrazole or pyrazole-related structures. The structural features of 3-(5-bromothiophen-2-yl)-4-ethyl-1-methyl-1H-pyrazol-5-aminesuggest that it may share some similarities with these approved drugs, potentially making it a valuable asset in therapeutic research.

Experimental studies have begun to uncover the pharmacological profile of this compound. Initial assays have shown that it exhibits moderate activity against certain enzymatic targets relevant to inflammation and cancer progression. The precise mechanism of action remains under investigation, but preliminary data suggest that it may inhibit key enzymes involved in signal transduction pathways. Further research is warranted to elucidate its full spectrum of activity and potential side effects.

The synthesis of 3-(5-bromothiophen-2-ylyl)-4 ethyl - 1 methyl - 1 H - pyrazol - 5 amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as bromination and alkylation. Advances in synthetic methodologies have enabled more efficient production processes, reducing both cost and environmental impact.

The development of novel pharmaceuticals relies heavily on robust analytical techniques to characterize compounds like 3-(5-bromothiophen - 2 yl ) - 4 ethyl - 1 methyl - 1 H - pyrazol - 5 amine. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm molecular structure and assess purity. These analytical methods are essential for ensuring that synthesized compounds meet stringent quality standards before they proceed to preclinical testing.

In conclusion,3-(5-bromothiophen - 2 yl ) - 4 ethyl - 1 methyl - 1 H - pyrazol - 5 amine (CAS No. 1156896193) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features position it as a valuable scaffold for developing new therapeutics targeting inflammatory diseases and cancer. As our understanding of biological pathways continues to evolve, this compound may play an important role in future drug discovery efforts.